Cas no 1248035-85-9 ([3-(thiophen-2-yl)-1H-pyrazol-4-yl]methanesulfonyl chloride)

• Product Name: [3-(thiophen-2-yl)-1H-pyrazol-4-yl]methanesulfonyl chloride
• CAS No: 1248035-85-9
• MF: C₈H₇ClN₂O₂S₂
• MW: 262.736377954483
• CID: 5281810
• PubChem ID: 82646672
• Update Time: 2025-10-17

[3-(thiophen-2-yl)-1H-pyrazol-4-yl]methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1248035-85-9
• EN300-681070
• [3-(thiophen-2-yl)-1H-pyrazol-4-yl]methanesulfonyl chloride

• Inchi： 1S/C8H7ClN2O2S2/c9-15(12,13)5-6-4-10-11-8(6)7-2-1-3-14-7/h1-4H,5H2,(H,10,11)
• InChI Key： ZWUUXNXXFBEBHU-UHFFFAOYSA-N
• SMILES： ClS(CC1C=NNC=1C1=CC=CS1)(=O)=O

Computed Properties

• Exact Mass: 261.9637475g/mol
• Monoisotopic Mass: 261.9637475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 99.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on [3-(thiophen-2-yl)-1H-pyrazol-4-yl]methanesulfonyl chloride

[3-(Thiophen-2-yl)-1H-pyrazol-4-yl]methanesulfonyl chloride: A Comprehensive Overview

The compound with CAS No. 1248035-85-9, known as [3-(thiophen-2-yl)-1H-pyrazol-4-yl]methanesulfonyl chloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is notable for its unique structural features, which include a thiophene ring and a pyrazole ring, both of which contribute to its versatile reactivity and potential applications in drug design.

Recent advancements in chemical synthesis have enabled researchers to explore the reactivity of sulfonyl chlorides in greater depth, particularly in the context of forming bioactive molecules. The sulfonyl chloride group in this compound is a key functional group that facilitates various transformations, such as nucleophilic substitutions and cyclizations, making it a valuable intermediate in the construction of complex molecular architectures.

One of the most intriguing aspects of [3-(thiophen-2-yl)-1H-pyrazol-4-yl]methanesulfonyl chloride is its ability to participate in click chemistry reactions. These reactions are highly efficient and selective, enabling the rapid assembly of molecules with precision. For instance, the compound has been utilized in the synthesis of heterocyclic frameworks that mimic natural product scaffolds, which are often associated with potent biological activities.

Moreover, the integration of the thiophene ring into this structure introduces electronic effects that can modulate the reactivity of adjacent functional groups. This feature has been exploited in studies aimed at developing novel antimicrobial agents, where the compound serves as a precursor for generating molecules with enhanced potency against bacterial and fungal pathogens.

Recent studies have also highlighted the potential of this compound in the field of bioconjugation chemistry. By leveraging its reactivity, researchers have successfully attached it to biomolecules such as peptides and proteins, opening new avenues for targeted drug delivery systems and diagnostic tools.

In terms of synthetic methodology, several approaches have been reported for the preparation of [3-(thiophen-2-yl)-1H-pyrazol-4-yl]methanesulfonyl chloride. These methods typically involve multi-step sequences that emphasize high-yielding transformations and precise control over stereochemistry. For example, one popular route involves the coupling of a suitably substituted pyrazole derivative with a sulfonyl chloride precursor under optimized conditions.

The application of this compound extends beyond traditional organic synthesis into areas such as materials science and catalysis. Its ability to act as a directing group in cross-coupling reactions has made it an invaluable tool for constructing advanced materials with tailored electronic properties.

Looking ahead, ongoing research is focused on expanding the utility of [3-(thiophen-2-yl)-1H-pyrazol-4-yllmethanesulfonyl chloride by exploring its role in green chemistry processes and sustainable synthetic strategies. This includes investigations into its use under mild reaction conditions and its compatibility with biodegradable solvents.

In conclusion, [3-(thiophen-2-yllpyrazol-lH-pyrazol-lH-pyrazole) methanesulfonyl chloride) stands as a testament to the ingenuity of modern chemical research. Its unique combination of structural features and reactivity continues to drive innovation across multiple disciplines, ensuring its relevance in both academic and industrial settings for years to come.